Cas no 478-00-2 ()

structure

Product Name:

CAS No:478-00-2

MF:C₁₄H₁₂O₅

MW:260.242

CID:2709853

Chemical and Physical Properties

Names and Identifiers

Production Method

Production Method 1

481-71-0

478-00-2

82-02-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Sulfurous acid, sodium salt Solvents: Water
1.2 Reagents: Methyl iodide , Potassium carbonate Solvents: Acetone

Reference

Total synthesis of khellin via a chromium carbene complex

Yamashita, Ayako, Journal of the American Chemical Society, 1985, 107(20), 5823-4

Production Method 2

98362-20-0

478-00-2

82-02-0

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water
2.1 Reagents: Hydrochloric acid , Sulfurous acid, sodium salt Solvents: Water
2.2 Reagents: Methyl iodide , Potassium carbonate Solvents: Acetone

Reference

Total synthesis of khellin via a chromium carbene complex

Yamashita, Ayako, Journal of the American Chemical Society, 1985, 107(20), 5823-4

Production Method 3

98362-19-7

478-00-2

82-02-0

Reaction Conditions

1.1 Reagents: 2′-Deoxycytidine-5′-monophosphate Solvents: Dichloromethane
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water
2.2 Reagents: Hydrochloric acid Solvents: Methanol , Water
3.1 Reagents: Hydrochloric acid , Sulfurous acid, sodium salt Solvents: Water
3.2 Reagents: Methyl iodide , Potassium carbonate Solvents: Acetone

Reference

Total synthesis of khellin via a chromium carbene complex

Yamashita, Ayako, Journal of the American Chemical Society, 1985, 107(20), 5823-4

Production Method 4

98362-18-6

478-00-2

82-02-0

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Dimethylformamide
2.1 Reagents: 2′-Deoxycytidine-5′-monophosphate Solvents: Dichloromethane
3.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water
3.2 Reagents: Hydrochloric acid Solvents: Methanol , Water
4.1 Reagents: Hydrochloric acid , Sulfurous acid, sodium salt Solvents: Water
4.2 Reagents: Methyl iodide , Potassium carbonate Solvents: Acetone

Reference

Total synthesis of khellin via a chromium carbene complex

Yamashita, Ayako, Journal of the American Chemical Society, 1985, 107(20), 5823-4

Production Method 5

98362-15-3

478-00-2

82-02-0

Reaction Conditions

1.1 Reagents: Methyl iodide , Sodium hydride Solvents: Tetrahydrofuran , Hexamethylphosphoramide
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Dimethylformamide
3.1 Reagents: 2′-Deoxycytidine-5′-monophosphate Solvents: Dichloromethane
4.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water
4.2 Reagents: Hydrochloric acid Solvents: Methanol , Water
5.1 Reagents: Hydrochloric acid , Sulfurous acid, sodium salt Solvents: Water
5.2 Reagents: Methyl iodide , Potassium carbonate Solvents: Acetone

Reference

Total synthesis of khellin via a chromium carbene complex

Yamashita, Ayako, Journal of the American Chemical Society, 1985, 107(20), 5823-4